Cas no 1403665-92-8 (6-Benzothiazolol, 5-methyl-)
6-Benzothiazolol, 5-methyl- structure
Product Name:6-Benzothiazolol, 5-methyl-
CAS No:1403665-92-8
MF:C8H7NOS
MW:165.212280511856
CID:2145227
Update Time:2023-11-19
6-Benzothiazolol, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-methylbenzo[d]thiazol-6-ol
- 6-Benzothiazolol, 5-methyl-
- WONQAVVTOHKECK-UHFFFAOYSA-N
- CID 89157678
-
- Inchi: 1S/C8H7NOS/c1-5-2-6-8(3-7(5)10)11-4-9-6/h2-4,10H,1H3
- InChI Key: WONQAVVTOHKECK-UHFFFAOYSA-N
- SMILES: S1C=NC2C=C(C)C(=CC1=2)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Topological Polar Surface Area: 61.4
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- Boiling Point: 315.2±22.0 °C(Predicted)
- pka: 8.86±0.40(Predicted)
6-Benzothiazolol, 5-methyl- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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